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Compound of Interest

Compound Name: Sniper(abl)-049

Cat. No.: B11929506

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of SNIPER(ABL)-049, a
specific and non-genetic inhibitor of apoptosis protein [IAP]-dependent protein eraser
(SNIPER) designed for the targeted degradation of the oncogenic BCR-ABL protein. This
document outlines the core mechanism, quantitative efficacy, and detailed experimental
protocols relevant to the study of this compound.

Core Concept: Targeted Protein Degradation with
SNIPERs

SNIPERs are heterobifunctional molecules engineered to hijack the cell's natural protein
disposal system—the ubiquitin-proteasome pathway. They consist of three key components: a
ligand that binds to the target protein, a ligand that recruits an E3 ubiquitin ligase, and a linker
connecting the two. In the case of SNIPER(ABL)-049, it conjugates the ABL kinase inhibitor
Imatinib with Bestatin, a ligand for the Inhibitor of Apoptosis Proteins (IAPs), a family of E3
ubiquitin ligases.[1][2][3][4][5][6][7] This dual-binding capacity brings the BCR-ABL protein into
close proximity with the IAP E3 ligase, leading to the ubiquitination of BCR-ABL and its
subsequent degradation by the proteasome.

Quantitative Data: Efficacy of SNIPER(ABL)-049 and
Related Compounds
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The efficacy of protein degraders is commonly measured by their DC50 value, which
represents the concentration of the compound required to degrade 50% of the target protein.
SNIPER(ABL)-049 has been shown to induce the degradation of the BCR-ABL protein with a
DC50 of 100 pM.[1][2][3][4][5][7] For comparative purposes, the following table summarizes the
DC50 values of SNIPER(ABL)-049 and other SNIPER(ABL) compounds targeting BCR-ABL,
highlighting the impact of different ABL inhibitors and IAP ligands on degradation potency.

Compound Name ABL Inhibitor IAP Ligand DC50 (pM)
SNIPER(ABL)-049 Imatinib Bestatin 100[1][21[3][41[51[7]
SNIPER(ABL)-013 GNF5 Bestatin 20
SNIPER(ABL)-015 GNF5 MV-1 5
SNIPER(ABL)-019 Dasatinib MV-1 0.3
SNIPER(ABL)-024 GNF5 LCL161 derivative 5
SNIPER(ABL)-033 HG-7-85-01 LCL161 derivative 0.3
SNIPER(ABL)-039 Dasatinib LCL161 derivative 0.01
SNIPER(ABL)-044 HG-7-85-01 Bestatin 10
SNIPER(ABL)-058 Imatinib LCL161 derivative 10

Visualizing the Mechanism and Workflow

To further elucidate the processes involved, the following diagrams illustrate the signaling
pathway of SNIPER(ABL)-049, a typical experimental workflow for its evaluation, and the
logical relationship of its components.
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Signaling Pathway for SNIPER(ABL)-049 Mediated Degradation
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Caption: SNIPER(ABL)-049 facilitates the ubiquitination and subsequent degradation of BCR-
ABL.
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Experimental Workflow for Evaluating SNIPER(ABL)-049
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Logical Relationship of SNIPER(ABL)-049 Components
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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degradation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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